6-fluoro-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 6-fluoro-1H-pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C6H4FN3/c7-5-2-1-4-3-8-10-6(4)9-5/h1-3H,(H,8,9,10)
• InChI Key: FYEHVSCYKBLZLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C=NN2)F
• Molecular Formula: C6H4FN3
• Molecular Weight: 137.11 g/mol

Description

6-Fluoro-1H-pyrazolo[3,4-b]pyridine is a versatile building block used in the synthesis of many complex compounds. It has been shown to be an excellent reagent for the synthesis of heterocycles. The compound is also a useful intermediate.

Synthesis Analysis

A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) has been introduced. This method provided the desired products with moderate to good yields. A practical synthesis of diarylpyrazolo[3,4-b]pyridine derivatives by a combination of chemoselective Suzuki–Miyaura cross-coupling reactions was also developed.

Scientific Research Applications

Synthesis and Biomedical Applications

• Pyrazolo[3,4-b]pyridines, including 6-fluoro-1H-pyrazolo[3,4-b]pyridine derivatives, have been extensively studied for their synthetic methods and biomedical applications. Over 300,000 such compounds have been described in literature, emphasizing their significance in both synthesis and potential therapeutic uses (Donaire-Arias et al., 2022).

Cyclin-dependent Kinase Inhibitors

• Specific derivatives of 1H-pyrazolo[3,4-b]pyridine, such as those with 2,6-difluorophenyl substitution, have been identified as potent inhibitors ofcyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. This highlights their potential in cancer therapy (Misra et al., 2003).

Antimicrobial and Antitumor Activities

• Multi-component reactions for synthesizing pyrazolo[3,4-b]pyridine derivatives demonstrate significant antimicrobial and antitumor activities. This showcases the potential of these compounds in treating bacterial infections and cancer (El-Borai et al., 2012).

Fluorinated Pyrazolo[3,4-b]pyridine Nucleosides

• Synthesis of fluorinated pyrazolo[3,4-b]pyridine and pyrazolo[3,4-d]pyrimidine nucleosides shows the versatility of these compounds. Such fluorine-containing compounds can mimic transition states in enzymatic activities, indicating their potential as enzyme inhibitors (Iaroshenko et al., 2009).

Versatility as a Building Block

• 3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine, a related compound, has been used as a building block for the synthesis of various 1H-pyrazolo[3,4-b]pyridines, demonstrating its utility in chemical synthesis (Schirok et al., 2015).

Safety and Hazards

While specific safety and hazards information for 6-fluoro-1H-pyrazolo[3,4-b]pyridine is not available, general safety measures for similar compounds include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and obtaining special instructions before use.